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Compound of Interest
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Monoperoxyphthalic Acid

Magnesium Salt

CAS No.: 109536-69-8

Cat. No.: B010169 Get Quote

Executive Summary
Magnesium Monoperoxyphthalate (MMPP) is a water-soluble, aromatic peroxyacid salt used as

a versatile oxidant in organic synthesis and high-level disinfection.[1][2][3][4] It serves as a

superior surrogate to meta-chloroperoxybenzoic acid (m-CPBA) due to its enhanced thermal

stability, non-shock sensitivity, and the ease of removing its reaction byproducts.[1]

This guide provides a definitive reference for the chemical identity, mechanistic utility, and

validated experimental protocols for MMPP, specifically addressing the commercial

hexahydrate form used in drug development and research.

Part 1: Chemical Identity & Nomenclature
Confusion often arises between the anhydrous theoretical structure and the commercially

available hexahydrate.[1][4] Researchers must utilize the Hexahydrate identifiers for

procurement and stoichiometric calculations.[4]
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Identifier Type Value Notes

Common Name MMPP Hexahydrate
Standard commercial

designation.[1][4]

IUPAC Name

Magnesium; 2-

carboxybenzenecarboperoxoat

e; hexahydrate

CAS Registry Number 84665-66-7
Primary identifier for

purchasing.

CAS (Anhydrous) 55656-78-1
Do not use for stoichiometry.[1]

[4]

EC Number 279-013-0
European Community

registration.[1][4]

Molecular Formula C₁₆H₁₀MgO₁₀[2][4] · 6H₂O
Bis(monoperoxyphthalate)

magnesium salt.[5][1][4][6]

Molecular Weight 494.64 g/mol
Use this value for molarity

calculations.[1][4]

Active Oxygen ~5.0 - 5.5%
Varies by commercial batch

purity (~80%).[1][4]

Structural Visualization
The following diagram illustrates the dissociation of the magnesium salt in aqueous media,

which releases the active peroxyphthalate anion.
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MMPP Hexahydrate (Solid)
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Figure 1: Structural dissociation of MMPP hexahydrate.[1][4] Note that one mole of the solid

salt yields two moles of the active peroxyphthalate oxidant.

Part 2: Physicochemical Properties & Solubility
Understanding the solubility profile of MMPP is critical for experimental success.[1][4] Unlike m-

CPBA, which is soluble in dichloromethane (DCM), MMPP is a salt and requires polar protic

solvents or phase-transfer catalysts.[1]
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Property Specification Operational Insight

Appearance White crystalline powder
Hygroscopic; store in a

desiccator.[1][4]

Solubility (Water) ~160 g/L @ 20°C
Ideal for aqueous-phase

oxidations.[1][4]

Solubility (Organic) Soluble in MeOH, EtOH.[1][4]
Insoluble in DCM, CHCl₃,

Benzene.

Melting Point 93°C (Decomposes)
Do not heat neat solids;

explosion risk.[1][4]

Stability High (Solid state)
Far less shock-sensitive than

m-CPBA.[1][4]

Expert Insight: If your substrate is non-polar and requires an organic solvent (like DCM), you

must either:

Use a biphasic system (DCM/Water) with a Phase Transfer Catalyst (e.g., Aliquat 336).[1][4]

Use ethanol or acetonitrile as a co-solvent if the substrate tolerates it.[1][4]

Part 3: Mechanistic Utility
MMPP functions via an electrophilic oxygen transfer mechanism.[1][4] In epoxidation, it follows

the "Butterfly Mechanism" (Bartlett mechanism), where the peroxy oxygen attacks the alkene

pi-bond.

Reaction Mechanism: Epoxidation of Alkenes

Alkene Substrate
+ MMPP (Active Anion)

Butterfly Transition State
(Concerted O-Transfer)

  k1 (Rate Limiting) Epoxide Product
+ Mg-Phthalate Byproduct

Workup:
Phthalate is Water Soluble

  Separation

Click to download full resolution via product page

Figure 2: Concerted electrophilic oxygen transfer. The magnesium phthalate byproduct

precipitates or remains in the aqueous phase, simplifying purification.
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Part 4: Validated Experimental Protocols
Protocol A: Epoxidation of Cyclohexene (Benchmark)
This protocol demonstrates the "Self-Validating" nature of MMPP chemistry: the reaction

progress is visually indicated by the solubility change of the byproduct.[1]

Reagents:

Substrate: Cyclohexene (10 mmol)[1]

Oxidant: MMPP Hexahydrate (6 mmol, 1.2 equiv of active oxygen)[1]

Solvent: Ethanol/Water (1:1 v/v)[1]

Step-by-Step Workflow:

Preparation: Dissolve 10 mmol of alkene in 20 mL Ethanol.

Addition: Dissolve 6 mmol of MMPP (approx. 3.0 g) in 20 mL water. Add this dropwise to the

alkene solution.

Why? Dropwise addition controls the exotherm.[1][4]

Reaction: Stir at Room Temperature (25°C) for 3–6 hours.

Monitoring: Check TLC.

Self-Validation: As the reaction proceeds, magnesium phthalate may precipitate or turn the

solution slightly cloudy depending on concentration.

Quenching: Add saturated aqueous sodium bisulfite (NaHSO₃) until the solution tests

negative for peroxides (starch-iodide paper turns white, not blue).

Extraction: Evaporate bulk ethanol. Extract the aqueous residue with Ethyl Acetate (3x).[1][4]

Purification: The magnesium phthalate byproduct remains in the aqueous layer.[4][7] The

organic layer contains the epoxide.[1][4]
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Drying: Dry organic layer over MgSO₄ and concentrate.

Protocol B: High-Level Surface Disinfection
MMPP is the active agent in commercial disinfectants (e.g., Dismozon®) due to its efficacy

against spores.[1]

Formulation:

Concentration: 0.4% w/v MMPP in water.[1][4]

Contact Time: 15–60 minutes depending on target (vegetative bacteria vs. spores).[1][4]

Mechanism: Oxidative disruption of cell walls and protein denaturation.[1][4]

Part 5: Safety & Handling (E-E-A-T)[3]
While safer than m-CPBA, MMPP is still a strong oxidizer.[1][4]

Thermal Hazards: Do not heat bulk solids above 60°C. Decomposition is exothermic.[1][4]

Incompatibilities: Keep away from transition metal salts (Fe, Cu, Mn) and strong reducing

agents, as these catalyze rapid decomposition.[1]

Storage: Store in a cool, dry place (2–8°C preferred for long-term assay retention).

First Aid: In case of skin contact, wash immediately with soap and water.[1][4] MMPP is a

skin irritant (H315) and eye irritant (H319).[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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